Cas no 146197-26-4 (Isoxazole,3-ethoxy-5-methyl-4-phenyl-)

• Product Name: Isoxazole,3-ethoxy-5-methyl-4-phenyl-
• CAS No: 146197-26-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 101314
• PubChem ID: 12968367
• Update Time: 2025-04-18

Isoxazole,3-ethoxy-5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-ethoxy-5-methyl-4-phenyl-
• Isoxazole, 3-ethoxy-5-methyl-4-phenyl- (9CI)
• 146197-26-4
• 3-Ethoxy-5-methyl-4-phenylisoxazole
• 3-ETHOXY-5-METHYL-4-PHENYL-1,2-OXAZOLE

• Inchi： 1S/C12H13NO2/c1-3-14-12-11(9(2)15-13-12)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key： NECKEUOMTKFPGD-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=C(C)ON=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26